Cas no 2171996-98-6 (ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate)

• Product Name: ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate
• CAS No: 2171996-98-6
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 5858613
• PubChem ID: 165503021
• Update Time: 2025-07-18

ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate
• 2171996-98-6
• EN300-1477449

• Inchi： 1S/C13H17NO3S/c1-2-17-13(16)10-4-3-7-14-12(10)11-6-5-9(8-15)18-11/h5-6,8,10,12,14H,2-4,7H2,1H3
• InChI Key： VNUROQDXBWMBNY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(C(=O)OCC)CCCN1

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Additional information on ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate

Comprehensive Analysis of Ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate (CAS No. 2171996-98-6)

Ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate (CAS No. 2171996-98-6) is a highly versatile organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a thiophene ring with a piperidine moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and inflammatory diseases, which aligns with current trends in precision medicine and small-molecule therapeutics.

The formyl group on the thiophene ring provides an excellent site for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, addressing the growing demand for novel treatments in oncology and metabolic disorders. Additionally, its ester functionality offers flexibility in prodrug design, a hot topic in modern drug delivery systems.

From a synthetic chemistry perspective, ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate is often utilized in multicomponent reactions and catalyzed cross-couplings, reflecting the industry's shift toward sustainable and efficient methodologies. Its compatibility with green chemistry principles, such as low-waste synthesis and renewable solvents, makes it relevant to environmentally conscious research initiatives. This aligns with frequent search queries like "sustainable chemical synthesis" and "biodegradable intermediates."

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and structural confirmation. Such rigorous quality control meets the pharmaceutical industry's stringent standards, a recurring concern in forums discussing API manufacturing and regulatory compliance.

In material science, the conjugated system of the thiophene ring contributes to electronic properties, sparking interest in organic semiconductors and OLED materials. With the rise of wearable technology and flexible electronics, researchers are exploring its derivatives for conductive polymers, a trending topic in academic and industrial circles.

Safety and handling of CAS No. 2171996-98-6 follow standard laboratory protocols, emphasizing proper ventilation and PPE. While not classified as hazardous, its stability under various conditions (e.g., temperature, pH) is frequently studied, addressing common search terms like "chemical storage guidelines" and "lab safety best practices."

In summary, ethyl 2-(5-formylthiophen-2-yl)piperidine-3-carboxylate represents a bridge between cutting-edge medicinal chemistry and advanced materials. Its multifaceted applications respond to contemporary scientific challenges, from targeted drug design to smart materials engineering, making it a compound of enduring relevance in R&D landscapes.